N-(3-chloro-4-methylphenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C20H16ClN5O2/c1-13-7-8-14(9-17(13)21)24-18(27)11-25-12-22-19-16(20(25)28)10-23-26(19)15-5-3-2-4-6-15/h2-10,12H,11H2,1H3,(H,24,27)
• InChI Key: VKYSAZVRMPUUJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4)Cl
• Molecular Formula: C20H16ClN5O2
• Molecular Weight: 393.8 g/mol
• CAS No.: 852440-12-1

Description

N-(3-chloro-4-methylphenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN5O2 and its molecular weight is 393.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging

A study by Dollé et al. (2008) discussed the synthesis and application of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds similar to N-(3-chloro-4-methylphenyl)-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide, as selective ligands for the translocator protein (18 kDa). This research is significant in the context of developing radioligands for positron emission tomography (PET) imaging.

Phosphodiesterase Inhibition

Dumaitre and Dodic (1996) in their study presented in the Journal of medicinal chemistry, explored a series of 6-phenylpyrazolo[3,4-d]pyrimidones, closely related to the chemical . These compounds demonstrated specific inhibition of cGMP specific (type V) phosphodiesterase, indicating potential applications in treating diseases like hypertension.

Peripheral Benzodiazepine Receptor Ligands

Research by Selleri et al. (2005) synthesized and evaluated 2-phenylpyrazolo[1,5-a]pyrimidin-3-yl acetamides, which share a structural similarity to this compound, as selective Peripheral Benzodiazepine Receptor (PBR) ligands. This study highlights the potential application of these compounds in modulating steroid biosynthesis.

Anticancer Activity

A study by Hafez and El-Gazzar (2017) focused on synthesizing novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives, similar in structure to the compound . They demonstrated potent anticancer activity against various human cancer cell lines, suggesting potential therapeutic applications.

Anti-Inflammatory Properties

Auzzi et al. (1983) in their research published in the Journal of medicinal chemistry synthesized pyrazolo[1,5-a]pyrimidines, which are structurally related to the compound of interest. Their findings revealed significant anti-inflammatory properties without ulcerogenic activity, indicating potential for the development of safer anti-inflammatory drugs.